Cas no 898781-91-4 ( )

• Product Name: &nbsp
• CAS No: 898781-91-4
• MF: C₁₅H₂₀OS
• MW: 248.383703231812
• CID: 868491
• PubChem ID: 24726015
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-3-(4-methylsulfanylphenyl)propan-1-one
• CYCLOPENTYL 2-(4-THIOMETHYLPHENYL)ETHYL KETONE
• 1-Cyclopentyl-3-[4-(methylsulfanyl)phenyl]propan-1-one
• 898781-91-4
• MFCD03843295
• DTXSID00644408
• AKOS016021430
•  

• MDL： MFCD03843295
• Inchi： 1S/C15H20OS/c1-17-14-9-6-12(7-10-14)8-11-15(16)13-4-2-3-5-13/h6-7,9-10,13H,2-5,8,11H2,1H3
• InChI Key： NLTXNOMHAOYRFO-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCC(C1CCCC1)=O

Computed Properties

• Exact Mass: 248.12300
• Monoisotopic Mass: 248.12348643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 377.2°C at 760 mmHg
• Flash Point: 195.1°C
• Refractive Index: 1.56
• PSA: 42.37000
• LogP: 4.10040